Cas no 1058202-75-7 (1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide
• CAS No: 1058202-75-7
• MF: C₂₀H₂₇N₃O₅S
• MW: 421.510483980179
• CID: 5797220
• PubChem ID: 44042459
• Update Time: 2025-06-29

1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide
• F5098-0718
• AKOS024498157
• 1058202-75-7
• 1-(methylsulfonyl)-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)piperidine-4-carboxamide
• 1-methylsulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]piperidine-4-carboxamide

• Inchi： 1S/C20H27N3O5S/c1-29(26,27)22-9-6-15(7-10-22)19(24)21-16-5-4-14-8-11-23(17(14)13-16)20(25)18-3-2-12-28-18/h4-5,13,15,18H,2-3,6-12H2,1H3,(H,21,24)
• InChI Key： WEWMPWCHEOUESL-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2C=CC3CCN(C(C4CCCO4)=O)C=3C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.16714214g/mol
• Monoisotopic Mass: 421.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide

Introduction to 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide, with the CAS number 1058202-75-7, represents a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of a piperidine core, coupled with a methanesulfonyl substituent and an indole moiety linked through an oxolane intermediate, positions this compound as a candidate for further exploration in drug discovery and molecular pharmacology.

The structural complexity of 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide is not merely a matter of academic curiosity; it is a deliberate design choice that could influence its interactions with biological targets. The piperidine ring is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to enhance solubility and metabolic stability. The methanesulfonyl group, on the other hand, can serve as a hydrogen bond acceptor and may contribute to the compound's binding affinity by forming critical interactions with polar residues in protein targets.

One of the most intriguing aspects of this compound is its indole backbone. Indole derivatives are widely recognized for their biological significance, with numerous natural products and pharmaceuticals featuring this scaffold. For instance, indoleamine 2,3-dioxygenase (IDO) inhibitors have been extensively studied for their immunomodulatory properties, making them relevant in the treatment of autoimmune diseases and cancer. The oxolane ring in 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide adds an additional layer of complexity, potentially influencing the compound's conformational flexibility and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Molecular docking studies suggest that 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide could interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. This hypothesis is supported by the presence of multiple hydrogen bond donors and acceptors, which are critical for establishing stable interactions with biological macromolecules.

The synthesis of 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide presents unique challenges due to its multifaceted structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the indole core, while protecting group strategies have been utilized to ensure regioselective functionalization. These advances highlight the importance of innovative synthetic techniques in accessing complex molecules like this one.

In the context of drug discovery, 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide could serve as a valuable scaffold for developing novel therapeutics. Its structural features suggest potential activity against a range of diseases, including neurological disorders and inflammatory conditions. Additionally, the compound's ability to modulate protein-protein interactions may make it useful in therapeutic strategies targeting multifunctional proteins involved in disease pathways.

One particularly promising area of research is the exploration of 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]piperidine-4-carboxamide as a tool compound for biochemical studies. Its well-defined structure allows researchers to probe specific interactions at the molecular level, providing insights into mechanisms of action that may not be accessible through other means. Such studies could pave the way for the development of more targeted and effective treatments based on similar molecular architectures.

The future prospects for 1-methanesulfonyl-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-y]]le-piperidine 4 carboxamide are exciting and multifaceted. Continued research into its biological activity will be crucial in determining its therapeutic potential. Furthermore, interdisciplinary approaches combining synthetic chemistry with bioinformatics and structural biology will likely yield new insights into its mechanisms of action and applications in medicine.